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Compound of Interest

Compound Name: SCH79797

Cat. No.: B1680918 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with SCH79797.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

SCH79797 is a potent, selective, non-peptide antagonist of the Protease-Activated Receptor 1

(PAR1) and also exhibits broad-spectrum antibiotic activity.[1] Its dual mechanism of action,

targeting both a key receptor in thrombosis and inflammation and bacterial dihydrofolate

reductase and membrane integrity, necessitates careful handling.[2][3] The toxicological

properties of this compound have not been fully elucidated, and it should be treated as

potentially hazardous.

Personal Protective Equipment (PPE)
Due to the potent nature of SCH79797, a comprehensive PPE strategy is mandatory to prevent

inhalation, ingestion, or skin contact. The following table outlines the required PPE for various

laboratory operations involving this compound.
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Operation Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Dedicated, certified chemical fume hood with

independent air supply. - Disposable, powder-

free nitrile gloves (double-gloving

recommended). - Chemical-resistant lab coat

with tight-fitting cuffs. - ANSI-approved safety

glasses with side shields or chemical splash

goggles. - Face shield if there is a risk of

splashing. - NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates.

Solution Preparation and Handling

- Chemical fume hood. - Disposable nitrile

gloves. - Chemical-resistant lab coat. - Safety

glasses or goggles.

Cell Culture and In Vitro Assays
- Biosafety cabinet (Class II). - Disposable nitrile

gloves. - Lab coat. - Safety glasses.

General Laboratory Use - Lab coat. - Safety glasses. - Nitrile gloves.

Note: All PPE should be removed and disposed of in the designated hazardous waste stream

before leaving the laboratory.

Operational Plan: From Receipt to Disposal
A structured approach to the entire lifecycle of SCH79797 in the laboratory is critical for

minimizing risk.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and dark place, away from strong oxidizing

agents.

The storage area should be clearly labeled as containing a potent compound.
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Experimental Workflow
The following diagram outlines the recommended workflow for handling SCH79797, from initial

preparation to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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